Cas no 1214347-89-3 (2-fluoro-3-(pyridin-4-yl)aniline)

• Product Name: 2-fluoro-3-(pyridin-4-yl)aniline
• CAS No: 1214347-89-3
• MF: C₁₁H₉FN₂
• MW: 188.200965642929
• MDL: MFCD15475378
• CID: 4909488
• PubChem ID: 46315456
• Update Time: 2025-05-26

2-fluoro-3-(pyridin-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(pyridin-4-yl)benzenamine
• 2-fluoro-3-(pyridin-4-yl)aniline

• MDL： MFCD15475378
• Inchi： 1S/C11H9FN2/c12-11-9(2-1-3-10(11)13)8-4-6-14-7-5-8/h1-7H,13H2
• InChI Key： MROSAQJHFVTINQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CN=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 2-fluoro-3-(pyridin-4-yl)aniline

Introduction to 2-Fluoro-3-(Pyridin-4-Yl)Aniline (CAS No. 1214347-89-3)

The compound 2-fluoro-3-(pyridin-4-yl)aniline (CAS No. 1214347-89-3) is a fascinating molecule with significant potential in various fields of chemical research and application. This compound, characterized by its unique structure, has garnered attention due to its versatility and the ability to participate in a wide range of chemical reactions. Recent studies have highlighted its role in drug discovery, material science, and organic synthesis, making it a subject of interest for both academic and industrial researchers.

The molecular structure of 2-fluoro-3-(pyridin-4-yl)aniline consists of an aniline backbone with a fluorine atom at the second position and a pyridine ring at the third position. This arrangement imparts unique electronic properties to the molecule, enabling it to act as a versatile building block in organic synthesis. The pyridine ring, being electron-deficient, can undergo various nucleophilic aromatic substitution reactions, while the fluorine atom introduces electron-withdrawing effects that enhance reactivity in certain contexts.

Recent advancements in synthetic chemistry have led to innovative methods for the preparation of 2-fluoro-3-(pyridin-4-yli aniline). For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which allow for the construction of this compound with high efficiency and selectivity. These methods not only improve the yield but also enable the incorporation of functional groups at specific positions, paving the way for further chemical modifications.

In terms of applications, 2-fluoro - 3 - (pyridin - 4 - yl) aniline has shown promise in the field of pharmaceuticals. Its ability to modulate biological targets makes it a valuable lead compound in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. For example, studies have demonstrated that this compound can inhibit key enzymes involved in tumor progression and inflammation pathways.

Beyond pharmaceuticals, 2-fluoro - 3 - (pyridin - 4 - yl) aniline has also found applications in materials science. Its electronic properties make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have reported that incorporating this compound into polymer blends can enhance charge transport properties, leading to improved device performance.

From an environmental perspective, understanding the fate and behavior of 2-fluoro - 3 - (pyridin - 4 - yl) aniline is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation under certain microbial communities. These findings are essential for developing strategies to mitigate any adverse environmental effects associated with its use.

In conclusion, 2-fluoro - 3 - (pyridin - 4 - yl) aniline (CAS No. 1214347 -89 - 3 ) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop novel materials and therapeutic agents. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.